2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[(7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C26H20ClN3O2S/c1-16-6-5-9-20(12-16)28-23(31)15-33-26-21-14-18-13-19(27)10-11-22(18)32-25(21)29-24(30-26)17-7-3-2-4-8-17/h2-13H,14-15H2,1H3,(H,28,31)
• InChI Key: VRWXUWFHNDETLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C=CC(=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C26H20ClN3O2S
• Molecular Weight: 474.0 g/mol

Description

2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C26H20ClN3O2S and its molecular weight is 473.98. The purity is usually 95%.
BenchChem offers high-quality 2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Chemical Characterization

Synthetic Approaches : Research has demonstrated various synthetic routes to create polyfunctionally substituted heterocyclic compounds, including chromeno[2,3-d]pyrimidines. For instance, derivatives of thioxo-2,5-dihydro-1H-pyrano[2,3-d]pyrimidine have been synthesized through reactions involving activated nitriles, showcasing a method to obtain chromeno and pyrimidine derivatives with potential biological relevance (Elian, Abdelhafiz, & abdelreheim, 2014).

Chemical Reactivity and Characterization : The reactivity of certain chromeno[2,3-d]pyrimidine derivatives towards electrophilic and nucleophilic reagents has been explored, providing insights into the structural and chemical properties of these compounds. Detailed characterization using IR, 1H-NMR, and mass spectral studies aids in understanding the molecular framework and potential for further chemical modifications (Yin & Song, 2022).

Biological Activities

Antimicrobial and Anti-inflammatory Activities : Some derivatives, particularly isoxazolyl chromeno[2,3-d]pyrimidin-4-ones, have been synthesized and evaluated for antimicrobial, anti-inflammatory, and analgesic activities. These compounds have shown significant biological activities, suggesting their potential as therapeutic agents (Rajanarendar et al., 2012).

Antioxidant Activity : The synthesis and characterization of 2-(4-phenyl-6-p-tolylpyrimidin-2-ylthio)-N-(4-substituted phenyl)acetamides have been undertaken, with some derivatives exhibiting good antioxidant activities. This suggests a potential application in combating oxidative stress-related diseases (Dhakhda, Bhatt, & Bhatt, 2021).